Cas no 141978-97-4 (3,3-dimethyl-5-oxopyrrolidine-2-carboxylic acid)

• Product Name: 3,3-dimethyl-5-oxopyrrolidine-2-carboxylic acid
• CAS No: 141978-97-4
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD20640695
• CID: 101334
• PubChem ID: 10820829
• Update Time: 2025-06-23

3,3-dimethyl-5-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Proline,3,3-dimethyl-5-oxo-
• 3,3-dimethyl-5-oxopyrrolidine-2-carboxylic acid
• SCHEMBL7271734
• SY323900
• CS-0183814
• 141978-97-4
• MFCD20640695
• Proline, 3,3-dimethyl-5-oxo- (9CI)
• 5-Carboxy-4,4-dimethylpyrrolidin-2-one
• AKOS022635621
• F2147-7980
• P20918
• AS-82494
• (S)-3,3-Dimethyl-5-oxopyrrolidine-2-carboxylic acid

• MDL： MFCD20640695
• Inchi： 1S/C7H11NO3/c1-7(2)3-4(9)8-5(7)6(10)11/h5H,3H2,1-2H3,(H,8,9)(H,10,11)
• InChI Key： TVZZAWCQMQIZOO-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)C(C(=O)O)N1

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 0.1

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,3-dimethyl-5-oxopyrrolidine-2-carboxylic acid

3,3-Dimethyl-5-Oxopyrrolidine-2-Carboxylic Acid: A Comprehensive Overview

3,3-Dimethyl-5-Oxopyrrolidine-2-Carboxylic Acid, also known by its CAS number 141978-97-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied for their potential applications in drug development and material science. The structure of this compound is characterized by a five-membered ring system with a ketone group at the 5-position and a carboxylic acid group at the 2-position, along with two methyl substituents at the 3-position. These structural features contribute to its unique chemical properties and reactivity.

The synthesis of 3,3-Dimethyl-5-Oxopyrrolidine-2-Carboxylic Acid has been explored through various methodologies. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have employed catalytic asymmetric synthesis to construct the chiral center at the 3-position, which is critical for the compound's biological activity. This approach not only improves the efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

The biological activity of 3,3-Dimethyl-5-Oxopyrrolidine-2-Carboxylic Acid has been a focal point of recent investigations. Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The carboxylic acid group plays a pivotal role in binding to the active site of these enzymes, making it a promising lead compound for drug discovery. Furthermore, its structural flexibility allows for modifications that could potentially enhance its pharmacokinetic properties, such as bioavailability and half-life.

In addition to its therapeutic potential, 3,3-Dimethyl-5-Oxopyrrolidine-2-Carboxylic Acid has shown promise in materials science applications. Its ability to form stable amide bonds makes it a valuable building block in polymer chemistry. Recent research has explored its use in synthesizing biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds. These findings underscore the versatility of this compound across multiple disciplines.

The environmental impact of 3,3-Dimethyl-5-Oxopyrrolidine-2-Carboxylic Acid has also been a topic of interest. Studies have evaluated its biodegradability and toxicity profiles to assess its safety for industrial and medical use. Results indicate that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 3,3-Dimethyl-5-Oxopyrrolidine-2-Carboxylic Acid, with its CAS number 141978-97-4, represents a multifaceted compound with diverse applications in chemistry and biology. Its structural features make it an attractive candidate for drug development and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.